Cas no 169168-53-0 (Carbamic acid,[3-[6-[[(1,1-dimethylethyl)amino]carbonyl]hexahydrothieno[3,2-c]pyridin-5(4H)-yl]-2-hydroxy-1-[(phenylthio)methyl]propyl]-,tetrahydro-2-methyl-1,1-dioxido-3-thienyl ester, [3aR-[3aa,5[1R*(2R*,3R*),2R*],6b,7aa]]- (9CI))

Carbamic acid,[3-[6-[[(1,1-dimethylethyl)amino]carbonyl]hexahydrothieno[3,2-c]pyridin-5(4H)-yl]-2-hydroxy-1-[(phenylthio)methyl]propyl]-,tetrahydro-2-methyl-1,1-dioxido-3-thienyl ester, [3aR-[3aa,5[1R*(2R*,3R*),2R*],6b,7aa]]- (9CI) structure
169168-53-0 structure
Product Name:Carbamic acid,[3-[6-[[(1,1-dimethylethyl)amino]carbonyl]hexahydrothieno[3,2-c]pyridin-5(4H)-yl]-2-hydroxy-1-[(phenylthio)methyl]propyl]-,tetrahydro-2-methyl-1,1-dioxido-3-thienyl ester, [3aR-[3aa,5[1R*(2R*,3R*),2R*],6b,7aa]]- (9CI)
CAS No:169168-53-0
MF:C28H43N3O6S3
MW:613.85252404213
CID:157519
PubChem ID:461639
Update Time:2025-04-19

Carbamic acid,[3-[6-[[(1,1-dimethylethyl)amino]carbonyl]hexahydrothieno[3,2-c]pyridin-5(4H)-yl]-2-hydroxy-1-[(phenylthio)methyl]propyl]-,tetrahydro-2-methyl-1,1-dioxido-3-thienyl ester, [3aR-[3aa,5[1R*(2R*,3R*),2R*],6b,7aa]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[3-[6-[[(1,1-dimethylethyl)amino]carbonyl]hexahydrothieno[3,2-c]pyridin-5(4H)-yl]-2-hydroxy-1-[(phenylthio)methyl]propyl]-,tetrahydro-2-methyl-1,1-dioxido-3-thienyl ester, [3aR-[3aa,5[1R*(2R*,3R*),2R*],6b,7aa]]- (9CI)
    • carbamic acid, N-[(1R,2R)-3-[(3aR,6S,7aS)-6-[[(1,1-dimethylethyl)amino]carbonyl]hexahydrothieno[3,2-c]pyridin-5(4H)-yl]-2-hydroxy-1-[(phenylthio)methyl]propyl]-, (2R,3R)-tetrahydro-2-methyl-1,1-dioxido-3-thienyl ester
    • [(2R,3R)-2-methyl-1,1-dioxothiolan-3-yl] N-[(2R,3R)-4-[(3aR,6S,7aS)-6-(tert-butylcarbamoyl)-3,3a,4,6,7,7a-hexahydro-2H-thieno[3,2-c]pyridin-5-yl]-3-hydroxy-1-phenylsulfanylbutan-2-yl]carbamate
    • Carbamic acid,[3-[6-[[(1,1-dimethylethyl)amino]carbonyl]hexahydrothieno[3,2-c]pyridin-5(4H)-yl]-2-hydroxy-1-[(phenylthio)meth
    • Carbamic acid,[3-[6-[[(1,1-dimethylethyl)amino]carbonyl]hexahydrothieno[3,2-c]pyridin-5(4H)-yl]-2-hydroxy-1-[(phenylthio)methyl]propyl]-,tetrahydro-2-methyl-1,1-dioxido-3-thienyl ester, [3aR-[3aa,5[1R
    • BDBM50285977
    • 5-[3(R)-[[(2(R)-cis-Methyl-1,1-dioxotetrahydrothienyl-3(R)-oxy)carbonyl]amino]-4-(phenylthio)-2(R)-hydroxybutyl]-N-(1,1-dimethylethyl)octahydrothieno[3,2-c]pyridine-6(R)-carboxamide
    • 5-(3(R)-(((2(R)-cis-Methyl-1,1-dioxotetrahydrothienyl-3(R)-oxy)carbonyl)amino)-4-(phenylthio)-2(R)-hydroxybutyl)-N-(1,1-dimethylethyl)octahydrothieno(3,2-c)pyridine-6(R)-carboxamide
    • [(1R,2R)-3-((3aR,6S,7aS)-6-tert-Butylcarbamoyl-hexahydro-thieno[3,2-c]pyridin-5-yl)-2-hydroxy-1-phenylsulfanylmethyl-propyl]-carbamic acid (2R,3R)-2-methyl-1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl ester
    • CHEMBL99214
    • DTXSID80168677
    • 169168-53-0
    • [(2R,3R)-2-methyl-1,1-dioxo-thiolan-3-yl] N-[(1R,2R)-3-[(3aR,6S,7aS)-6-(tert-butylcarbamoyl)-3,3a,4,6,7,7a-hexahydro-2H-thieno[3,2-c]pyridin-5-yl]-2-hydroxy-1-(phenylsulfanylmethyl)propyl]carbamate
    • Inchi: 1S/C28H43N3O6S3/c1-18-24(11-13-40(18,35)36)37-27(34)29-21(17-39-20-8-6-5-7-9-20)23(32)16-31-15-19-10-12-38-25(19)14-22(31)26(33)30-28(2,3)4/h5-9,18-19,21-25,32H,10-17H2,1-4H3,(H,29,34)(H,30,33)/t18-,19-,21+,22+,23-,24-,25+/m1/s1
    • InChI Key: SSAWLODCPROYGG-GSFGBMHFSA-N
    • SMILES: S1CC[C@@H]2CN(C[C@H]([C@H](CSC3C=CC=CC=3)NC(=O)O[C@@H]3CCS([C@@H]3C)(=O)=O)O)[C@H](C(NC(C)(C)C)=O)C[C@H]12

Computed Properties

  • Exact Mass: 613.23169
  • Monoisotopic Mass: 613.23139962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 11
  • Complexity: 979
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 184Ų

Experimental Properties

  • PSA: 125.04

Carbamic acid,[3-[6-[[(1,1-dimethylethyl)amino]carbonyl]hexahydrothieno[3,2-c]pyridin-5(4H)-yl]-2-hydroxy-1-[(phenylthio)methyl]propyl]-,tetrahydro-2-methyl-1,1-dioxido-3-thienyl ester, [3aR-[3aa,5[1R*(2R*,3R*),2R*],6b,7aa]]- (9CI) Related Literature

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